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Compound of Interest

Compound Name: 1,3-Dioleoylglycerol-d5

Cat. No.: B15553353

Get Quote

Audience: Researchers, scientists, and drug development professionals involved in lipidomics,

metabolism studies, and quantitative bioanalysis.

Abstract
This application note provides a detailed overview of the characteristic fragmentation pattern of

1,3-Dioleoylglycerol-d5 (DG 18:1/0:0/18:1-d5), a deuterated internal standard crucial for

accurate quantification of diacylglycerols in complex biological matrices. We outline a standard

protocol for analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

with electrospray ionization (ESI). The primary fragmentation pathways and resulting product

ions are described and summarized. This guide serves as a practical resource for method

development and data interpretation in lipidomic research.

Introduction
Diacylglycerols (DAGs) are critical lipid molecules that function as intermediates in glycerolipid

metabolism and as second messengers in cellular signaling pathways.[1] Accurate

quantification of specific DAG species is essential for understanding their physiological and
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pathological roles. Stable isotope-labeled internal standards, such as 1,3-Dioleoylglycerol-d5,

are indispensable for correcting for matrix effects and variations in sample processing and

instrument response in mass spectrometry-based quantification.[2]

1,3-Dioleoylglycerol-d5 contains five deuterium atoms on the glycerol backbone, resulting in a

5 Dalton mass shift from its non-labeled counterpart.[2] This mass difference allows for its clear

distinction in a mass spectrometer. Understanding its fragmentation behavior under collision-

induced dissociation (CID) is fundamental for setting up robust and specific Multiple Reaction

Monitoring (MRM) or Parallel Reaction Monitoring (PRM) assays. This document details the

expected fragmentation pattern of the ammonium adduct of 1,3-Dioleoylglycerol-d5 in positive

ion mode ESI-MS/MS.

Molecular Profile of 1,3-Dioleoylglycerol-d5
Property Value

Chemical Formula C₃₉H₆₇D₅O₅

Synonyms DG(18:1/0:0/18:1)-d5, 1,3-Diolein-d5

Molecular Weight ~626.0 g/mol

Structure
A glycerol-d5 backbone esterified with oleic acid

(18:1) at the sn-1 and sn-3 positions.

Experimental Protocol
This section outlines a general procedure for the analysis of 1,3-Dioleoylglycerol-d5 using LC-

MS/MS. Instrument parameters may require optimization based on the specific platform used.

Sample Preparation
Stock Solution: Prepare a 1 mg/mL stock solution of 1,3-Dioleoylglycerol-d5 in chloroform

or a similar organic solvent.

Working Solution: Dilute the stock solution to a final concentration of 10-50 µg/mL in the

initial mobile phase (e.g., 65:30:5 acetonitrile/isopropanol/water) containing 10 mM

ammonium acetate. The ammonium acetate is crucial for promoting the formation of

[M+NH₄]⁺ adducts.[3][4]
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Biological Sample Extraction (Example): For lipid extraction from plasma or tissue, a Folch or

Bligh-Dyer method can be used. The deuterated internal standard should be spiked into the

sample prior to extraction.

Liquid Chromatography (LC) Method
Column: C18 reverse-phase column suitable for lipid analysis (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Acetate.

Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Acetate.

Flow Rate: 0.3 mL/min.

Gradient:

0-2 min: 30% B

2-15 min: Linear gradient to 99% B

15-20 min: Hold at 99% B

20-21 min: Return to 30% B

21-25 min: Re-equilibration at 30% B

Mass Spectrometry (MS) Method
Ionization Mode: Positive Electrospray Ionization (ESI+).

MS Scan Type: Full Scan (to identify precursor) and Product Ion Scan (to observe

fragmentation).

Capillary Voltage: 3.5 kV.

Source Temperature: 120 °C.

Desolvation Temperature: 350 °C.
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Collision Gas: Argon.

MS1 Scan Range: m/z 100-1000.

MS/MS Settings:

Precursor Ion: Select the [M+NH₄]⁺ adduct of 1,3-Dioleoylglycerol-d5 (m/z 644.6).

Collision Energy: Optimize between 20-40 eV to achieve a balanced fragmentation profile.

Diagrams and Visualizations
Experimental Workflow
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Figure 1: Experimental Workflow for DG-d5 Analysis
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Caption: Figure 1: Experimental Workflow for DG-d5 Analysis

Fragmentation Pathway of 1,3-Dioleoylglycerol-d5
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Figure 2: Proposed Fragmentation of [DG(18:1/0:0/18:1)-d5 + NH₄]⁺
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Caption: Figure 2: Proposed Fragmentation of [DG(18:1/0:0/18:1)-d5 + NH₄]⁺

Mass Spectrometry Fragmentation Analysis
When subjected to CID, the ammonium adduct of 1,3-Dioleoylglycerol-d5 ([M+NH₄]⁺ at m/z

644.6) undergoes predictable fragmentation, yielding structurally informative product ions.

Neutral Loss of Oleic Acid and Ammonia: The most characteristic fragmentation pathway for

diacylglycerol ammonium adducts is the neutral loss of one of the fatty acid chains (as a

carboxylic acid) along with the ammonia molecule from the adduct.[2][4] This results in the

formation of a dehydrated monoacylglycerol-d5 cation. For 1,3-Dioleoylglycerol-d5, this

corresponds to the loss of oleic acid (C₁₈H₃₄O₂) and ammonia (NH₃), producing a prominent

ion at m/z 344.3. This fragment is highly specific as it retains the deuterated glycerol

backbone.

Formation of Acylium Ions: A secondary fragmentation route involves the cleavage of the

ester bond, leading to the formation of an acylium ion ([RCO]⁺) corresponding to the fatty
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acid chain.[5] For oleic acid, this produces a characteristic ion at m/z 265.3. This fragment

does not contain the deuterium labels from the glycerol backbone.

Quantitative Data Summary
The following table summarizes the expected key ions in the MS/MS spectrum of 1,3-
Dioleoylglycerol-d5. The relative intensities are illustrative and can vary with collision energy.

The transition from m/z 644.6 to 344.3 is typically the most specific and abundant, making it

ideal for quantitative MRM assays.

Ion Description Proposed Formula Calculated m/z Role in Assay

Precursor Ion [C₃₉H₆₇D₅O₅ + NH₄]⁺ 644.6 Q1 (Isolation)

Product Ion 1 [C₂₁H₃₄D₅O₃]⁺ 344.3 Q3 (Quantifier)

Product Ion 2 [C₁₈H₃₃O]⁺ 265.3 Q3 (Qualifier)

Conclusion
The mass spectrometric fragmentation of 1,3-Dioleoylglycerol-d5 is characterized by two

primary pathways: the neutral loss of an oleoyl group and ammonia to form a specific

deuterated fragment, and the formation of a non-deuterated oleoyl acylium ion. The highly

specific transition from the precursor ion at m/z 644.6 to the product ion at m/z 344.3 provides

a robust and reliable basis for the development of quantitative LC-MS/MS methods for

diacylglycerol analysis. The protocols and data presented in this application note offer a

foundational guide for researchers employing this internal standard in their lipidomics

workflows.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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